molecular formula C8H7N3OSe B398296 N-(2,1,3-benzoselenadiazol-4-yl)acetamide CAS No. 21110-72-5

N-(2,1,3-benzoselenadiazol-4-yl)acetamide

Cat. No. B398296
CAS RN: 21110-72-5
M. Wt: 240.13g/mol
InChI Key: BSOPSIUKCRMQRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,1,3-benzoselenadiazol-4-yl)acetamide is a chemical compound with the molecular formula C8H7N3OSe . It is also known by the synonym ZERENEX E/6022233 .


Molecular Structure Analysis

The molecular structure of N-(2,1,3-benzoselenadiazol-4-yl)acetamide consists of a benzene ring fused to a selenadiazole ring, with an acetamide group attached . The molecular weight of the compound is 240.12 .


Physical And Chemical Properties Analysis

N-(2,1,3-benzoselenadiazol-4-yl)acetamide has a molecular weight of 240.12 . Further physical and chemical properties such as melting point, boiling point, and density are not available in the sources I have access to.

Scientific Research Applications

  • Analgesic Activity: Acetamide derivatives, including N-(2,1,3-benzoselenadiazol-4-yl)acetamide, have been investigated for their potential analgesic activities. They demonstrated significant decrease in acetic acid-induced writhing responses and increase in hot-plate and tail-clip latencies in mice, without affecting motor coordination (Kaplancıklı et al., 2012).

  • Antitumor Activity: N-(2,1,3-benzoselenadiazol-4-yl)acetamide derivatives have shown potential antitumor activity. Some derivatives exhibited considerable anticancer activity against various cancer cell lines (Yurttaş et al., 2015).

  • Antibacterial and Antifungal Properties: These compounds have displayed promising antimicrobial activities against a range of bacterial and fungal strains. The Minimum Inhibition Concentration (MIC) for most tested compounds ranged from 4–16 μg/mL (Rezki, 2016).

  • Improvement in Metabolic Stability: In pharmacological studies, altering the structure of these compounds, such as by introducing various 6,5-heterocycles, improved their metabolic stability and reduced deacetylation, which is beneficial for drug development (Stec et al., 2011).

  • Application in Photovoltaic Efficiency: Some benzothiazolinone acetamide analogs, which may include N-(2,1,3-benzoselenadiazol-4-yl)acetamide, have been studied for their potential use in dye-sensitized solar cells (DSSCs). These studies focused on photochemical and thermochemical modeling to analyze light harvesting efficiency and electron injection potential (Mary et al., 2020).

  • Methicillin Resistant Staphylococcus aureus (MRSA) Inhibition: Some N-substituted benzimidazole derivatives of N-(2,1,3-benzoselenadiazol-4-yl)acetamide showed significant potent antibacterial activity against MRSA, providing insights into new antimicrobial agents (Chaudhari et al., 2020).

  • Antioxidant and Anti-Inflammatory Properties: Certain derivatives exhibited antioxidant and anti-inflammatory activities, suggesting potential for therapeutic applications in related conditions (Koppireddi et al., 2013).

properties

IUPAC Name

N-(2,1,3-benzoselenadiazol-4-yl)acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7N3OSe/c1-5(12)9-6-3-2-4-7-8(6)11-13-10-7/h2-4H,1H3,(H,9,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BSOPSIUKCRMQRU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC=CC2=N[Se]N=C21
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7N3OSe
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

240.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,1,3-benzoselenadiazol-4-yl)acetamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(2,1,3-benzoselenadiazol-4-yl)acetamide
Reactant of Route 2
Reactant of Route 2
N-(2,1,3-benzoselenadiazol-4-yl)acetamide
Reactant of Route 3
Reactant of Route 3
N-(2,1,3-benzoselenadiazol-4-yl)acetamide
Reactant of Route 4
Reactant of Route 4
N-(2,1,3-benzoselenadiazol-4-yl)acetamide
Reactant of Route 5
N-(2,1,3-benzoselenadiazol-4-yl)acetamide
Reactant of Route 6
Reactant of Route 6
N-(2,1,3-benzoselenadiazol-4-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.